Cas no 220626-19-7 (3-Bromo-2,3,3-trifluoropropene)

• Product Name: 3-Bromo-2,3,3-trifluoropropene
• CAS No: 220626-19-7
• MF: C₃H₂BrF₃
• MW: 174.947190761566
• CID: 1410078
• PubChem ID: 10844979
• Update Time: 2025-05-20

3-Bromo-2,3,3-trifluoropropene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,3,3-trifluoroprop-1-ene
• DTXSID50445649
• 220626-19-7
• SCHEMBL303510
• 3-BROMO-2,3,3-TRIFLUOROPROPENE
• AKOS025310305
• QOBDJYBYWKIIFQ-UHFFFAOYSA-N
• MFCD18074337
• 3-Bromo-2,3,3-trifluoropropene

• Inchi： 1S/C3H2BrF3/c1-2(5)3(4,6)7/h1H2
• InChI Key： QOBDJYBYWKIIFQ-UHFFFAOYSA-N
• SMILES： BrC(C(=C)F)(F)F

Computed Properties

• Exact Mass: 173.92920g/mol
• Monoisotopic Mass: 173.92920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Additional information on 3-Bromo-2,3,3-trifluoropropene

Comprehensive Overview of 3-Bromo-2,3,3-trifluoropropene (CAS No. 220626-19-7)

3-Bromo-2,3,3-trifluoropropene (CAS No. 220626-19-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its bromine and trifluoromethyl functional groups, is widely used in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular structure, C3H2BrF3, makes it a valuable intermediate in organic synthesis, particularly in the development of fluorinated compounds.

The growing demand for 3-Bromo-2,3,3-trifluoropropene is driven by its role in the synthesis of high-performance polymers and specialty chemicals. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly processes. Its ability to act as a building block for complex molecules has made it a focal point in drug discovery and material science.

One of the most searched questions about 3-Bromo-2,3,3-trifluoropropene relates to its synthesis methods. The compound is typically produced through halogenation reactions involving trifluoropropene derivatives. Recent advancements in catalytic processes have improved the yield and purity of this compound, making it more accessible for industrial applications. Additionally, its stability and reactivity under various conditions are frequently discussed in academic and industrial forums.

Another hot topic surrounding CAS No. 220626-19-7 is its application in electronic materials. The compound's fluorine content contributes to its use in semiconductor manufacturing and liquid crystal displays (LCDs). As the electronics industry continues to evolve, the demand for high-purity fluorinated intermediates like 3-Bromo-2,3,3-trifluoropropene is expected to rise. This trend is further amplified by the push for miniaturization and energy-efficient technologies.

In the pharmaceutical sector, 3-Bromo-2,3,3-trifluoropropene is valued for its role in the synthesis of bioactive molecules. Its incorporation into drug candidates enhances their metabolic stability and binding affinity, making it a key component in the development of next-generation therapeutics. Researchers are particularly interested in its potential for creating antiviral and anticancer agents, topics that dominate recent scientific literature.

From an environmental perspective, the degradation pathways and ecotoxicity of 3-Bromo-2,3,3-trifluoropropene are subjects of ongoing study. As regulatory frameworks tighten, industries are seeking safer alternatives and greener synthesis routes for fluorinated compounds. This has led to increased interest in biodegradable fluorochemicals and catalytic recycling methods, which align with the principles of circular economy.

In conclusion, 3-Bromo-2,3,3-trifluoropropene (CAS No. 220626-19-7) is a multifaceted compound with broad applications across industries. Its significance in advanced materials, pharmaceuticals, and electronics underscores its importance in modern chemistry. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even greater role in innovation and sustainable development.